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Compound of Interest

2-(1-methyl-1H-pyrazol-4-
Compound Name:

yl)morpholine
CAS No.: 1375963-52-2
Cat. No.: B1457267

Get Quote

Executive Summary

Topic: Evaluation of Pyrazole-Morpholine Scaffolds as Targeted Kinase Inhibitors in Oncology.
Verdict: The incorporation of a morpholine moiety into the pyrazole scaffold significantly
enhances pharmacokinetic profiles (solubility, metabolic stability) and selectivity towards
specific kinase domains (hinge region binding) compared to lipophilic analogues (e.g., phenyl
or alkyl substitutions). Primary Application: Development of dual inhibitors for EGFR/HER2 and
PI3K/AKT pathways in drug-resistant cancer models.

Mechanistic Basis & Structural Logic

The pyrazole-morpholine hybrid is not merely a random combination but a calculated
"privileged structure" in medicinal chemistry.

e The Pyrazole Core: Acts as a bioisostere of the adenine ring found in ATP.[1] It typically
anchors the molecule into the kinase ATP-binding pocket via hydrogen bonding with the
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"hinge region” residues (e.g., Glu, Leu).

e The Morpholine Substitution:

o Solubility: Unlike phenyl or alkyl groups, the morpholine oxygen acts as a hydrogen bond
acceptor, improving water solubility and oral bioavailability.

o Solvent Exposure: In many crystal structures (e.g., JAK2, EGFR), the morpholine ring
projects towards the solvent-accessible region, allowing the molecule to tolerate bulk
without steric clashes.

o Selectivity: The specific orientation of the morpholine oxygen can create unique water-
bridged interactions with non-conserved residues, enhancing selectivity profiles.

Visualization: Pharmacophore Binding Mode

The following diagram illustrates the interaction logic within the ATP-binding pocket of a
tyrosine kinase (e.g., EGFR).
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Caption: Schematic representation of the Pyrazole-Morpholine pharmacophore interacting with
a generic Kinase ATP-binding site.

Comparative Performance Analysis
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This section compares the biological activity of Pyrazole-Morpholine derivatives against
standard analogues (Piperidine and Phenyl derivatives) and clinical standards.

Case Study: Dual EGFR/HER2 Inhibition

Context: Comparison of thiazolyl-pyrazoline hybrids. The morpholine derivative (Compound 44)
is compared against a piperidine analogue and the drug Erlotinib.[2]

MCF-7 Key
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Analysis:

o Potency: The morpholine derivative outperforms the piperidine analogue. The oxygen atom
in the morpholine ring likely facilitates an additional water-mediated hydrogen bond that the
methylene group in piperidine cannot support.

o Cytotoxicity: While less potent than Erlotinib in pure enzymatic assays, the morpholine
derivatives often show comparable cellular efficacy in resistant lines due to better uptake
mechanisms or off-target synergy (e.g., simultaneous Src inhibition).
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Case Study: PIBK/AKT Pathway Inhibition

Context: Rigid pyrazole-morpholine analogues targeting Aktl (Protein Kinase B).

Solubility
Compound Structure Type Target IC50 (nM)
(ng/mL)
Flexible
Afuresertib Pyrazole- Aktl 0.08 (Ki) High
Morpholine
Rigidified
Compound 2 Pyrazole- Aktl 1.3 Medium
Morpholine
Analogue X Pyrazole-Phenyl Aktl 45.0 Low (<1.0)

Analysis: The morpholine group is critical for "drug-likeness."[3] Replacing it with a lipophilic
phenyl group (Analogue X) causes a 30-fold drop in potency and a drastic reduction in
agueous solubility, making the compound unsuitable for oral administration.

Detailed Experimental Protocols

To ensure reproducibility, the following protocols are standardized for evaluating these specific
scaffolds.

Protocol A: In Vitro Kinase Inhibition Assay (FRET-
based)

Objective: Determine the IC50 of pyrazole-morpholines against EGFR/HER?2 kinases. Method:
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

o Reagent Preparation:

o Prepare 4x Enzyme Solution (EGFR/HER?2) in Kinase Buffer (50 mM HEPES pH 7.5, 10
mM MgCI2, 1 mM EGTA, 0.01% Brij-35).

o Prepare 2x Peptide Substrate (Ultra-U-Light labeled) + ATP mix.
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o Critical Step: Dissolve Pyrazole-Morpholine compounds in 100% DMSO to 10 mM stock.
Serial dilute in Kinase Buffer (Final DMSO < 1%).

o Reaction Assembly:
o In a 384-well white low-volume plate, add 2.5 pL of Compound solution.

o Add 2.5 pL of 4x Enzyme Solution. Incubate for 15 min at RT (allows compound to bind
hinge region).

o Add 5 pL of Substrate/ATP mix to initiate reaction.
e Incubation:

o Incubate for 60 min at RT.
e Detection:

o Add 10 pL of EDTA/Eu-labeled antibody detection mix (stops reaction and binds
phosphorylated substrate).

o Read fluorescence at 665 nm (FRET signal) and 615 nm (Donor).
e Data Analysis:
o Calculate Ratio = (Signal 665nm / Signal 615nm) * 10,000.

o Plot % Inhibition vs. Log[Concentration] to derive 1C50.

Protocol B: Cell Viability & Proliferation Assay (MTT)

Objective: Evaluate cytotoxic efficacy in cancer cell lines (e.g., MCF-7, HCT116).[4]
e Seeding:

o Seed cells (5,000 cells/well) in 96-well plates in 100 pL complete media (DMEM + 10%
FBS).

o |Incubate 24h at 37°C, 5% COZ2 for attachment.
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e Treatment:

o Add 100 pL of fresh media containing serial dilutions of Pyrazole-Morpholine derivatives
(0.1 pM — 100 pM).

o Include Vehicle Control (0.1% DMSOQO) and Positive Control (Doxorubicin).
o Incubate for 48h or 72h.
o MTT Addition:
o Add 20 pL MTT reagent (5 mg/mL in PBS) to each well.
o Incubate 4h at 37°C (purple formazan crystals form in viable cells).
 Solubilization:
o Carefully aspirate media.
o Add 150 pL DMSO to dissolve crystals. Shake plate for 10 min.
e Measurement:
o Measure Absorbance at 570 nm using a microplate reader.
o Validation: Absorbance of control wells must be > 0.5 OD.

Experimental Workflow & Decision Tree

This diagram outlines the decision process for optimizing the pyrazole-morpholine scaffold
based on initial screening data.
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Caption: Iterative SAR optimization workflow for Pyrazole-Morpholine kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-substituted-pyrazole-morpholines-in-kinase-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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